Cas no 1806961-59-0 (4-(Difluoromethyl)-2-methyl-5-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-2-methyl-5-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1806961-59-0
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4803797
• Update Time: 2023-08-17

4-(Difluoromethyl)-2-methyl-5-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-5-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O2/c1-3-6(8(11,12)13)5(7(9)10)4(2-14-3)15(16)17/h2,7H,1H3
• InChI Key： FRTDPOHIHUVZRJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C=1C(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7